Cas no 1804404-21-4 (2-Chloro-5-chloromethyl-3-cyanobenzoic acid)

• Product Name: 2-Chloro-5-chloromethyl-3-cyanobenzoic acid
• CAS No: 1804404-21-4
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4981150
• Update Time: 2025-10-30

2-Chloro-5-chloromethyl-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-chloromethyl-3-cyanobenzoic acid

• Inchi： 1S/C9H5Cl2NO2/c10-3-5-1-6(4-12)8(11)7(2-5)9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： BOJJDDBFYJIAKY-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(CCl)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloro-5-chloromethyl-3-cyanobenzoic acid

Introduction to 2-Chloro-5-chloromethyl-3-cyanobenzoic acid (CAS No. 1804404-21-4)

2-Chloro-5-chloromethyl-3-cyanobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1804404-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both chloro and cyano functional groups, making it a valuable precursor for further chemical modifications and derivatization processes.

The significance of 2-Chloro-5-chloromethyl-3-cyanobenzoic acid lies in its potential applications across multiple domains, including medicinal chemistry, agrochemicals, and material science. The presence of multiple reactive sites—such as the chloromethyl group and the cyano group—enables researchers to explore diverse synthetic pathways, leading to the development of novel compounds with tailored properties. In recent years, there has been growing interest in harnessing the reactivity of this compound for the design of inhibitors, ligands, and other pharmacophores that target specific biological pathways.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2-Chloro-5-chloromethyl-3-cyanobenzoic acid, facilitating its incorporation into complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups or to link this compound with other heterocyclic systems. Such approaches have opened new avenues for drug discovery, particularly in the quest for small-molecule modulators of enzyme activity and receptor binding.

In the realm of medicinal chemistry, 2-Chloro-5-chloromethyl-3-cyanobenzoic acid has been investigated as a scaffold for developing compounds with therapeutic potential. Its benzoic acid core is a well-established motif in drug design, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The chloromethyl group provides a site for further functionalization via nucleophilic addition reactions, while the cyano group can be converted into amides or carboxylic acids, expanding its utility in medicinal chemistry applications.

One particularly intriguing aspect of 2-Chloro-5-chloromethyl-3-cyanobenzoic acid is its role in the synthesis of bioactive molecules targeting neurological disorders. Researchers have explored its derivatives as potential monoamine oxidase (MAO) inhibitors, given the structural similarity of benzoic acid derivatives to known MAO inhibitors. Preliminary studies suggest that certain modifications of this compound can modulate MAO activity without significant off-target effects, making it a promising candidate for further investigation.

The agrochemical industry has also recognized the value of 2-Chloro-5-chloromethyl-3-cyanobenzoic acid as a building block for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that exhibit herbicidal activity by interfering with essential plant metabolic pathways. Additionally, derivatives of this compound have shown potential as fungicides, offering an alternative to conventional treatments that may face resistance issues.

From a synthetic chemistry perspective, 2-Chloro-5-chloromethyl-3-cyanobenzoic acid exemplifies the importance of functional group interconversion in drug discovery. The ability to transform its chloromethyl and cyano groups into more versatile moieties enables chemists to explore diverse chemical space efficiently. This adaptability is crucial for generating libraries of compounds that can be screened for biological activity across different therapeutic areas.

The development of novel synthetic routes has further underscored the significance of 2-Chloro-5-chloromethyl-3-cyanobenzoic acid in modern chemical research. For example, asymmetric synthesis techniques have been applied to produce enantiomerically pure derivatives, which are often required for pharmaceutical applications due to their improved selectivity and reduced toxicity profiles. Such advancements highlight the compound's role as a key intermediate in high-value chemical syntheses.

In conclusion, 2-Chloro-5-chloromethyl-3-cyanobenzoic acid (CAS No. 1804404-21-4) represents a fascinating compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative biologically active molecules. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, reinforcing its importance in contemporary chemical research.